Lisinopril

• CAS No.: 76547-98-3
• Product Name: Lisinopril
• Molecular Formula: C21H31N3O5
• Molecular Weight: 405.5 g/mol
• IUPAC Name: (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17-,18-/m0/s1
• Standard InChIKey: RLAWWYSOJDYHDC-BZSNNMDCSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CCCCN)N[C@@H](CCC2=CC=CC=C2)C(=O)O)C(=O)O
• SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C(CCCCN)NC(CCC2=CC=CC=C2)C(=O)O)C(=O)O
• Appearance: White Solid
• Melting Point: 148
• Physical Description: Solid
• Description: Lisinopril Anhydrous is the anhydrous form of the long-acting angiotensin-converting enzyme (ACE) inhibitor lisinopril with antihypertensive activity. Lisinopril, a synthetic peptide derivative, competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Lisinopril also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.; Lisinopril is an angiotensin-converting enzyme (ACE) inhibitor widely used in the therapy of hypertension and heart failure. Lisinopril is associated with a low rate of transient serum aminotransferase elevations and has been linked to rare instances of acute liver injury that can be severe and even fatal.; Lisinopril, also known as zestril or prinivil, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Lisinopril is a drug which is used for the treatment of hypertension and symptomatic congestive heart failure. may be used in conjunction with thrombolytic agents, aspirin and/or β-blockers to improve survival in hemodynamically stable individuals following myocardial infarction. may be used to slow the progression of renal disease in hypertensive patients with diabetes mellitus and microalbuminuria or overt nephropathy. . Lisinopril is considered to be a practically insoluble (in water) and relatively neutral molecule. Lisinopril has been found throughout most human tissues. In humans, lisinopril is involved in the lisinopril action pathway.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 83915-83-7 (Parent)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 97000 mg/L; 0.24 M; In water, 13 mg/L at 25 °C (est); 97 mg/mL
• Synonyms: (s)-1-(n(sup2)-(1-carboxy-3-phenylpropyl)-l-lysyl)-l-proline; lysinopril; mk0521; mk-0521; mk522; PRINIL; PRINIVIL; n-{n-[(s)-1-carboxy-3-phenylpropyl]-l-lysyl}-l-proline
• Vapor Pressure: 3.95X10-15 mm Hg at 25 °C (est)
• PubChem Compound: 5362119
• Last Modified: Nov 11 2021